Cas no 123472-67-3 (1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-)
123472-67-3 structure
Product Name:1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-
CAS No:123472-67-3
MF:C17H17NS
MW:267.38858294487
CID:1215810
PubChem ID:71340151
Update Time:2025-04-20
1,1'-Biphenyl, 4-butyl-4'-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-
- 1-butyl-4-(4-isothiocyanatophenyl)benzene
- 123472-67-3
- 4-Butyl-4'-isothiocyanato-1,1'-biphenyl
- DTXSID70767411
-
- Inchi: 1S/C17H17NS/c1-2-3-4-14-5-7-15(8-6-14)16-9-11-17(12-10-16)18-13-19/h5-12H,2-4H2,1H3
- InChI Key: KIQBGPRGEVHCGI-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)C1C=CC(=CC=1)CCCC
Computed Properties
- Exact Mass: 267.10831
- Monoisotopic Mass: 267.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 12.36
1,1'-Biphenyl, 4-butyl-4'-isothiocyanato- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
123472-67-3 (1,1'-Biphenyl, 4-butyl-4'-isothiocyanato-) Related Products
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